Cas no 2248339-30-0 (3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-)

• Product Name: 3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-
• CAS No: 2248339-30-0
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 5946390
• PubChem ID: 137937595
• Update Time: 2025-05-24

3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 5-((tert-Butoxycarbonyl)amino)thiophene-3-carboxylic acid
• 5-{[(tert-butoxy)carbonyl]amino}thiophene-3-carboxylic acid
• 2248339-30-0
• EN300-6508977

• Inchi： 1S/C10H13NO4S/c1-10(2,3)15-9(14)11-7-4-6(5-16-7)8(12)13/h4-5H,1-3H3,(H,11,14)(H,12,13)
• InChI Key： PAMKWSDHAQNXQC-UHFFFAOYSA-N
• SMILES： C1SC(NC(OC(C)(C)C)=O)=CC=1C(O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 346.2±27.0 °C(Predicted)
• pka: 4.25±0.10(Predicted)

Additional information on 3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-

Introduction to 3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino] (CAS No. 2248339-30-0)

3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino], identified by its Chemical Abstracts Service (CAS) number 2248339-30-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of thiophene, characterized by a benzene-like five-membered ring containing sulfur, makes it a versatile scaffold for designing molecules with tailored pharmacological properties.

The molecular structure of 3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino] features a carboxylic acid group at the 3-position of the thiophene ring and an amino group at the 5-position, protected by a carbamate (Boc) group. This specific arrangement not only contributes to the compound's reactivity but also influences its interactions with biological targets. The presence of both polar functional groups enhances its solubility in polar solvents and facilitates its incorporation into various biochemical pathways.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The Boc-protected amino group in 3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino] serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated that thiophene-based compounds can modulate the activity of kinases and other enzymes critical for cell proliferation and survival. The carbamate protection of the amino group allows for selective deprotection under controlled conditions, making it an invaluable tool in synthetic chemistry.

The pharmaceutical industry has shown particular interest in thiophene derivatives due to their ability to cross the blood-brain barrier and exert central nervous system (CNS) effects. This property makes them promising candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies on 3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino] have suggested that it may interact with specific neurotransmitter receptors, potentially leading to therapeutic benefits.

Moreover, the compound's structural similarity to naturally occurring bioactive molecules has prompted investigations into its potential role as a lead compound for drug discovery. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how this molecule interacts with biological targets at the atomic level. These insights can guide the design of next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino] involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the functionalization of a thiophene precursor at the 3- and 5-positions followed by selective protection and deprotection steps. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations play a crucial role in constructing the desired molecular framework.

In terms of applications beyond pharmaceuticals, this compound has been explored in materials science due to its ability to form coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties that make them suitable for use in sensors and catalysts. The versatility of 3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino] underscores its importance not only as a building block for drug discovery but also as a material science precursor.

The growing body of research on thiophene derivatives underscores their significance in modern chemistry and biology. As our understanding of these compounds evolves, new applications and therapeutic possibilities continue to emerge. The development of innovative synthetic strategies further enhances our ability to harness their potential for addressing global health challenges.

In conclusion,3-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino] (CAS No. 2248339-30-0) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse biological activities. Its role as an intermediate in drug synthesis and its potential applications in materials science highlight its multifaceted utility. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing both pharmaceuticals and materials science.